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Compound of Interest

Compound Name: Daunorubicin-13C,d3

Cat. No.: B10819151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies for the characterization of Daunorubicin-¹³C,d₃, an isotopically labeled internal

standard crucial for the accurate quantification of Daunorubicin in various biological matrices.

Quantitative Data Summary
The following table summarizes the key analytical data for a representative lot of Daunorubicin-

¹³C,d₃.
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Parameter Specification Result

Identity

Appearance Red to very dark solid Conforms

Molecular Formula C₂₆[¹³C]H₂₆D₃NO₁₀[1] Conforms

Molecular Weight 531.53 g/mol [2] Conforms

Purity & Strength

Purity (by HPLC) ≥ 98.0% 99.5%

Isotopic Purity
≥ 99% deuterated forms (d₁-

d₃)[1]
Conforms

Chemical Purity (by ¹H NMR) Report Conforms to structure

Physical Properties

Solubility DMSO (slightly soluble)[1]

Storage Temperature -20°C[1]

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC)
Purpose: To determine the purity of Daunorubicin-¹³C,d₃.

Instrumentation:

HPLC System with UV-Vis Detector

Column: Kromasil C18 (4.6mm x 150mm, 5µm) or equivalent[3][4]

Mobile Phase: A mixture of acetonitrile, methanol, and a phosphate buffer (pH 4.6) in a ratio

of 10:25:65 (v/v/v)[4].
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Flow Rate: 1.0 mL/min[4]

Detection Wavelength: 265 nm[4]

Injection Volume: 10 µL

Column Temperature: 30°C[5]

Procedure:

A standard solution of Daunorubicin-¹³C,d₃ is prepared in the mobile phase.

The HPLC system is equilibrated with the mobile phase until a stable baseline is achieved.

The sample solution is injected into the HPLC system.

The chromatogram is recorded, and the peak area of Daunorubicin-¹³C,d₃ is measured.

Purity is calculated as the ratio of the main peak area to the total peak area.

Mass Spectrometry (MS)
Purpose: To confirm the molecular weight and isotopic enrichment of Daunorubicin-¹³C,d₃.

Instrumentation:

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system

Ionization Source: Electrospray Ionization (ESI), positive mode

Procedure:

A dilute solution of Daunorubicin-¹³C,d₃ is infused into the mass spectrometer.

The mass spectrum is acquired over a relevant m/z range.

The molecular ion peak corresponding to [M+H]⁺ is observed to confirm the molecular

weight.
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The isotopic distribution is analyzed to confirm the incorporation of ¹³C and deuterium.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To confirm the chemical structure of Daunorubicin-¹³C,d₃.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher)

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆)

Procedure:

A sample of Daunorubicin-¹³C,d₃ is dissolved in the deuterated solvent.

¹H NMR and ¹³C NMR spectra are acquired.

The chemical shifts, multiplicities, and integration values are analyzed to confirm the

expected structure of Daunorubicin, accounting for the isotopic labels.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the analysis of Daunorubicin-¹³C,d₃.
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Figure 1: Analytical Workflow for Daunorubicin-¹³C,d₃
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Figure 2: Daunorubicin-Induced Apoptotic Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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